Cas no 90763-12-5 (2-Methoxy-4-methyl-5-nitro-benzoic Acid)

• Product Name: 2-Methoxy-4-methyl-5-nitro-benzoic Acid
• CAS No: 90763-12-5
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD25968719
• CID: 1954177
• Update Time: 2025-08-05

2-Methoxy-4-methyl-5-nitro-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-4-methyl-5-nitro-
• 2-METHOXY-4-METHYL-5-NITROBENZOIC ACID
• 2-Methoxy-4-Methyl-5-nitro-benzoic acid
• 2-Methoxy-4-methyl-5-nitro-benzoic Acid

• MDL： MFCD25968719
• Inchi： 1S/C9H9NO5/c1-5-3-8(15-2)6(9(11)12)4-7(5)10(13)14/h3-4H,1-2H3,(H,11,12)
• InChI Key： AEIDTLKHBYHZHX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 2-Methoxy-4-methyl-5-nitro-benzoic Acid

2-Methoxy-4-methyl-5-nitro-benzoic Acid: A Comprehensive Overview

2-Methoxy-4-methyl-5-nitro-benzoic Acid (CAS No. 90763-12-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group, a methyl group, and a nitro group attached to a benzoic acid backbone. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The methoxy group (OCH₃) is an electron-donating substituent that can influence the electronic properties of the molecule, making it more susceptible to electrophilic substitution reactions. The methyl group (CH₃) adds steric bulk and can affect the molecule's solubility and reactivity. The nitro group (NO₂) is a strong electron-withdrawing substituent that can significantly alter the molecule's electronic structure and reactivity, making it useful in various synthetic transformations.

The benzoic acid backbone of 2-Methoxy-4-methyl-5-nitro-benzoic Acid provides a carboxylic acid functional group (-COOH), which can participate in a wide range of chemical reactions, including esterification, amidation, and decarboxylation. This functional group also confers the compound with acidic properties, making it useful in pH-sensitive applications and as a precursor for the synthesis of other organic compounds.

In recent years, 2-Methoxy-4-methyl-5-nitro-benzoic Acid has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of drugs with anti-inflammatory and anti-cancer properties. For example, researchers have explored the use of this compound as a building block for the synthesis of novel anti-inflammatory agents that target specific inflammatory pathways without causing significant side effects.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 2-Methoxy-4-methyl-5-nitro-benzoic Acid as a precursor for the development of new anti-cancer drugs. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells. The unique combination of functional groups in this molecule allows for fine-tuning of its biological activity through structural modifications, making it a valuable starting material for drug discovery efforts.

Beyond pharmaceutical applications, 2-Methoxy-4-methyl-5-nitro-benzoic Acid has also found use in materials science and analytical chemistry. Its strong UV absorption properties make it suitable for use as a chromophore in various analytical techniques, such as UV-visible spectroscopy and high-performance liquid chromatography (HPLC). Additionally, its ability to form stable complexes with metal ions has led to its application in the development of metal ion sensors and chelating agents.

The synthesis of 2-Methoxy-4-methyl-5-nitro-benzoic Acid typically involves multi-step processes that include nitration, methylation, and esterification reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption. For example, microwave-assisted synthesis methods have been shown to significantly improve reaction yields and reduce reaction times compared to traditional methods.

In conclusion, 2-Methoxy-4-methyl-5-nitro-benzoic Acid (CAS No. 90763-12-5) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique combination of functional groups makes it an attractive starting material for the synthesis of novel compounds with diverse biological activities. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.